N-(benzo[d]thiazol-2-yl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-4-(methylthio)benzamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-4-methylsulfanylbenzamide
• InChI: InChI=1S/C22H22N4OS2/c1-15-14-16(2)26(24-15)13-12-25(21(27)17-8-10-18(28-3)11-9-17)22-23-19-6-4-5-7-20(19)29-22/h4-11,14H,12-13H2,1-3H3
• InChI Key: IYPTZZLRIHRVMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCN(C2=NC3=CC=CC=C3S2)C(=O)C4=CC=C(C=C4)SC)C
• Molecular Formula: C22H22N4OS2
• Molecular Weight: 422.6 g/mol

Description

N-(benzo[d]thiazol-2-yl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-4-(methylthio)benzamide is a useful research compound. Its molecular formula is C22H22N4OS2 and its molecular weight is 422.57. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d]thiazol-2-yl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-4-(methylthio)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d]thiazol-2-yl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-4-(methylthio)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Applications in Medicinal Chemistry

N-(benzo[d]thiazol-2-yl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-4-(methylthio)benzamide, due to its structural complexity, is a part of a group of compounds that have been the focus of synthesis in medicinal chemistry. Compounds with similar structural characteristics have been synthesized to explore their biological activities. For example, compounds containing the phenothiazine core, similar in complexity to the compound , have shown promising biological activities, including antibacterial, antifungal, anticancer, antiviral, anti-inflammatory, antimalarial, and other properties. These activities are attributed to their interactions with biological systems, including pharmacophoric interactions, π-π interactions with multicyclic ring systems, and their lipophilic nature allowing penetration through biological membranes (Pluta, Morak-Młodawska, & Jeleń, 2011).

Synthesis of Heterocyclic Compounds

The synthesis of heterocyclic compounds is a critical area in medicinal chemistry due to their biological significance. Various methods for synthesizing benzimidazoles, quinoxalines, and benzo(1,5)diazepines from o-phenylenediamines have been developed. These compounds, including azolylthiazoles, demonstrate a wide range of biological applications, indicating the potential of N-(benzo[d]thiazol-2-yl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-4-(methylthio)benzamide in similar applications (Ibrahim, 2011).

Novel Synthetic Pathways and Applications

Novel synthetic pathways and rearrangements in the synthesis of polyfunctional heteroaromatic compounds have been observed. For example, studies have led to the discovery of new rearrangements and the revision of structures assigned to several molecules, indicating the potential for discovering new synthetic pathways and applications for compounds like N-(benzo[d]thiazol-2-yl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-4-(methylthio)benzamide (Moustafa, Al-Mousawi, Elnagdi, & El‐Seedi, 2017).